Cas no 2063-96-9 (3-methoxy-2,2-dimethylcyclobutan-1-one)

3-methoxy-2,2-dimethylcyclobutan-1-one structure
2063-96-9 structure
Product Name:3-methoxy-2,2-dimethylcyclobutan-1-one
CAS No:2063-96-9
MF:C7H12O2
MW:128.168982505798
CID:2654705
PubChem ID:53440576
Update Time:2025-04-21

3-methoxy-2,2-dimethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2,2-dimethylcyclobutan-1-one
    • CAA06396
    • CS-0225713
    • EN300-1247182
    • Cyclobutanone, 3-methoxy-2,2-dimethyl-
    • 982-004-0
    • 2063-96-9
    • DTXCID40653418
    • DTXSID20702670
    • AKOS015711796
    • Inchi: 1S/C7H12O2/c1-7(2)5(8)4-6(7)9-3/h6H,4H2,1-3H3
    • InChI Key: OJYREKZWVYDWKO-UHFFFAOYSA-N
    • SMILES: O(C)C1CC(C1(C)C)=O

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

3-methoxy-2,2-dimethylcyclobutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2063-96-9 95%
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3-methoxy-2,2-dimethylcyclobutan-1-one
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Enamine
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Enamine
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